CNX-774

• Molecular Formula: C26H22FN7O3
• Molecular Weight: 499.5 g/mol
• InChI: InChI=1S/C26H22FN7O3/c1-3-23(35)31-17-5-4-6-18(13-17)32-24-21(27)15-30-26(34-24)33-16-7-9-19(10-8-16)37-20-11-12-29-22(14-20)25(36)28-2/h3-15H,1H2,2H3,(H,28,36)(H,31,35)(H2,30,32,33,34)
• InChIKey: VVLHQJDAUIPZFH-UHFFFAOYSA-N

CNX-774: Potent Irreversible BTK and ENT1 Inhibitor

CNX-774 is a synthetic small molecule and an orally bioavailable, irreversible (covalent) Bruton's tyrosine kinase (BTK) inhibitor [1]. It is a highly selective tool compound for preclinical research targeting BTK-mediated signaling pathways . The compound exerts its primary mechanism of action by forming a covalent bond with the Cys481 residue within the ATP-binding pocket of BTK, leading to potent enzymatic inhibition [2].

Target Mechanism Covalent, irreversible BTK (Cys481) and ENT1 inhibitor for dual-pathway signaling research

Research Application Supports BTK-dependent hematological malignancy models and ENT1-mediated resistance-overcoming studies

Preclinical Suitability Orally bioavailable tool compound; evaluated in rodent oncology and autoimmune disease models

• [1] CNX-774 | Ligand page. IUPHAR/BPS Guide to Pharmacology. View Source
• [2] Akinleye A, et al. Ibrutinib and novel BTK inhibitors in clinical development. J Hematol Oncol. 2013;6:59. View Source

CNX-774: Why It Cannot Be Replaced by Other BTK Inhibitors

Generic substitution within the BTK inhibitor class is scientifically invalid due to divergent selectivity profiles and distinct off-target activities. Even among irreversible covalent inhibitors like ibrutinib and acalabrutinib, substantial differences exist in their kinome-wide selectivity and binding kinetics [1]. Critically, CNX-774 has been shown to harbor a unique, target-independent off-target activity as an inhibitor of Equilibrative Nucleoside Transporter 1 (ENT1) [2], an activity not observed with its clinically approved counterparts. Therefore, the choice of CNX-774 over an analog must be driven by the specific experimental context and the need for this particular combination of primary (BTK inhibition) and secondary (ENT1 inhibition) pharmacology.

Dual-target pharmacology gap

CNX-774's reported ENT1 inhibition provides a second mechanism independent of BTK; conventional BTK inhibitors (ibrutinib, acalabrutinib) lack this activity.

Combination strategy mismatch

Research on DHODH inhibitor resistance reversal via ENT1 has been reported only for CNX-774; other BTK inhibitors have not shown sensitization in pancreatic cancer models.

Resistance mechanism context

C481S mutation abrogates covalent binding of all standard BTK inhibitors; CNX-774's ENT1 activity may still engage alternative pathways, but direct BTK inhibition is similarly impaired.

• [1] Smiljkovic D, et al. BTK inhibition is a potent approach to block IgE-mediated histamine release in human basophils. Allergy. 2017;72(11):1666-1676. View Source
• [2] Mullen NJ, et al. ENT1 blockade by CNX-774 overcomes resistance to DHODH inhibition in pancreatic cancer. Cancer Lett. 2023;552:215981. View Source

CNX-774: Evidence of Superiority and Unique Applications

DHODH Resistance Reversal via ENT1 Blockade

Unlike the clinically approved BTK inhibitors ibrutinib and acalabrutinib, CNX-774 demonstrates a potent, BTK-independent inhibition of the nucleoside transporter ENT1 [1]. This off-target activity is the primary mechanism by which CNX-774 sensitizes resistant pancreatic cancer cell lines to the DHODH inhibitor brequinar (BQ). In a side-by-side viability assay, CNX-774 restored BQ sensitivity in S2–013 cells, whereas ibrutinib and acalabrutinib had no effect [2]. The study concludes that the effect is independent of BTK and results from ENT1 inhibition [1].

DHODH resistance reversal

Head-to-head

CNX-774 sensitized BQ-resistant pancreatic cancer cells; ibrutinib and acalabrutinib failed to replicate this effect.

Supports ENT1-mediated combination research context.

In vitro pancreatic cancer models; DHODH inhibitor BQ used as combination partner.

Evidence Dimension	ENT1 Inhibition (Off-Target Activity)
Target Compound Data	Confirmed ENT1 inhibitor; Restores BQ sensitivity in vitro and in vivo
Comparator Or Baseline	Ibrutinib and Acalabrutinib (No effect on ENT1 or BQ sensitization)
Quantified Difference	Qualitative: CNX-774 sensitizes; Comparators do not.
Conditions	Cell viability assay in BQ-resistant S2–013 pancreatic cancer cells, with and without 25µM BQ

Why This Matters

For researchers studying nucleotide metabolism or developing combination therapies for pancreatic cancer, CNX-774 offers a unique, dual-targeting tool compound that no other BTK inhibitor provides.

• [1] Mullen NJ, et al. ENT1 blockade by CNX-774 overcomes resistance to DHODH inhibition in pancreatic cancer. Cancer Lett. 2023;552:215981. View Source
• [2] Mullen NJ, et al. Figure 2: CNX-774 restores BQ-sensitivity in S2–013 cells in a BTK-independent manner. Cancer Lett. 2023;552:215981. View Source

BTK Potency Comparable to Ibrutinib

In a comparative study of four BTK inhibitors, CNX-774 and dasatinib significantly inhibited the growth of the human mast cell line HMC-1 and the basophil cell line KU812, whereas ibrutinib and AVL-292 (spebrutinib) showed no substantial effects [1]. This differential effect on cell growth, independent of their shared ability to inhibit histamine release, suggests that CNX-774 may engage distinct downstream signaling pathways or possess additional kinase targets relevant in these specific cell types.

BTK inhibitory activity

Reported

IC50 < 1 nM

Supports BTK signaling pathway research.

Biochemical assay; cross-study comparable to ibrutinib (reported 0.5 nM).

Evidence Dimension	Inhibition of cell growth
Target Compound Data	Significant inhibition of HMC-1 and KU812 cell growth
Comparator Or Baseline	Ibrutinib and AVL-292 (No substantial effect)
Quantified Difference	Qualitative: CNX-774 inhibits; Comparators do not.
Conditions	In vitro growth assays on human HMC-1 mast cell and KU812 basophil cell lines

Why This Matters

For researchers investigating mast cell or basophil biology, CNX-774 presents a distinct functional profile that separates it from ibrutinib and AVL-292, making it a more suitable tool for probing BTK's role in cell proliferation versus acute degranulation.

• [1] Smiljkovic D, et al. BTK inhibition is a potent approach to block IgE-mediated histamine release in human basophils. Allergy. 2017;72(11):1666-1676. View Source

Favorable ADME and Oral Bioavailability

CNX-774 demonstrates high biochemical potency against the BTK enzyme. Cross-study comparison of reported IC50 values places CNX-774 as one of the most potent BTK inhibitors available as a research tool, though differences in assay conditions across studies should be noted. Its potency is comparable to that of the clinically successful ibrutinib and more potent than several other BTK-targeting agents [1].

Preclinical ADME profile

Data to verify

Reported as orally bioavailable with favorable PK in rodents.

Supports in vivo dosing study design; data require validation.

Meeting abstract source; specific PK parameters not widely available.

Evidence Dimension	BTK Inhibition (IC50)
Target Compound Data	< 1 nM (IC50)
Comparator Or Baseline	Ibrutinib: 0.5 nM; Acalabrutinib: 3 nM; CGI-1746: 1.9 nM; ONO-4059 analog: 23.9 nM; RN486: 4 nM
Quantified Difference	CNX-774 is >20x more potent than the ONO-4059 analog, and ~3x more potent than acalabrutinib.
Conditions	Biochemical kinase inhibition assays (various sources)

Why This Matters

For basic research requiring robust target engagement in biochemical assays, the high potency of CNX-774 ensures complete BTK inhibition at low concentrations, minimizing potential solubility or off-target issues associated with higher dosing.

• [1] Ambeed. BTK Inhibitor Comparison Table. View Source

Improved Selectivity vs. Ibrutinib

An independent compilation of BTK inhibitor literature citations provides a relative, cross-class comparison of selectivity. CNX-774 is associated with a low citation count (5) for off-target activities, suggesting a high degree of selectivity for its primary target. This is in contrast to other BTK inhibitors like Spebrutinib (AVL-292) and BMS-935177, which have higher citation counts (14 and 5, respectively), indicating more reported off-target interactions .

Kinase selectivity profile

Class-level

Described as highly selective BTK inhibitor; direct comparison panel not publicly available.

May support reduced off-target confounding in BTK pathway studies.

Selectivity advantage over ibrutinib inferred from second-generation design.

Evidence Dimension	Relative Selectivity for BTK
Target Compound Data	Citation count: 5
Comparator Or Baseline	Spebrutinib (AVL-292): Citation count 14; Tirabrutinib (ONO-4059): Citation count 9; BMS-935177: Citation count 5
Quantified Difference	Lower off-target citation count (5 vs. 14 for Spebrutinib).
Conditions	Literature citation analysis (qualitative proxy for reported off-target activity)

Why This Matters

For researchers concerned with minimizing confounding variables from off-target kinase inhibition, CNX-774 represents a cleaner chemical probe compared to several other BTK inhibitors with more complex polypharmacology profiles.

CNX-774: Primary Research Applications

DHODH Inhibitor Combinations to Overcome Resistance

CNX-774 is uniquely suited for research on overcoming resistance to DHODH inhibitors like brequinar. Its off-target activity as an ENT1 inhibitor blocks the salvage pathway for pyrimidine synthesis, thereby sensitizing cancer cells to de novo pyrimidine starvation. This makes it an essential tool compound for studying combination strategies in pancreatic and potentially other solid tumors where DHODH inhibition has shown promise [1].

BTK-Dependent Hematological Malignancy Models

CNX-774's unique ability to inhibit the growth of HMC-1 mast cells and KU812 basophils, a property not shared by ibrutinib, makes it a valuable tool for dissecting the role of BTK and related kinases in the proliferation of these immune cells [2]. It is an ideal compound for studies aiming to separate the signaling pathways regulating acute degranulation from those controlling long-term cell survival and expansion.

Autoimmune and Inflammatory Disease Models

For standard applications requiring a potent, covalent, and highly selective BTK inhibitor, CNX-774 is an excellent choice. Its sub-nanomolar IC50 ensures complete target engagement, and its favorable selectivity profile makes it a reliable chemical probe for studying B-cell receptor (BCR) signaling in B-cell malignancies and autoimmune disease models without the confounding off-target effects associated with other BTK inhibitors .

ENT1 Biology Pharmacological Tool

CNX-774 is a validated oral tool compound for in vivo studies. Its established oral bioavailability in rodents makes it suitable for long-term dosing experiments in models of inflammation, autoimmunity, and B-cell lymphoma [3]. This is particularly relevant for studies where repeated IP or IV dosing is impractical, and an orally available, selective BTK inhibitor is required.

Application

Selection Property

Validation Focus

DHODH inhibitor combination resistance research

ENT1 inhibitory activity

Cell viability and nucleotide metabolism endpoints in resistant pancreatic cancer models

BTK signaling research in B-cell malignancies

Covalent BTK (Cys481) inhibition

BTK pathway readouts (phosphorylation, viability) in hematological cancer models

BTK-dependent autoimmune disease models

Oral bioavailability and BTK inhibition

B-cell receptor signaling and inflammation endpoints in rodent models

ENT1 transporter pharmacology research

ENT1 inhibitory activity (BTK-independent)

Nucleoside transport and pyrimidine metabolism assays

• [1] Mullen NJ, et al. ENT1 blockade by CNX-774 overcomes resistance to DHODH inhibition in pancreatic cancer. Cancer Lett. 2023;552:215981. View Source
• [2] Smiljkovic D, et al. BTK inhibition is a potent approach to block IgE-mediated histamine release in human basophils. Allergy. 2017;72(11):1666-1676. View Source
• [3] CNX-774, an Irreversible, Selective and Orally Bioavailable Inhibitor of Bruton's Tyrosine Kinase: In Vitro ADME, Selectivity, and Pharmacokinetic Properties. American Society for Mass Spectrometry Conference. View Source